Cas no 19847-12-2 (pyrazine-2-carbonitrile)
pyrazine-2-carbonitrile structure
Product Name:pyrazine-2-carbonitrile
CAS No:19847-12-2
MF:C5H3N3
MW:105.097419977188
MDL:MFCD00049361
CID:51410
PubChem ID:24861682
Update Time:2025-04-18
pyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Pyrazinecarbonitrile
- Cyanopyrazine
- 2-CYANOPYRAZINE
- 2-PYRAZINECARBONITRILE
- BUTTPARK 45\10-31
- CPZ
- PYRAZINE-2-CARBONITRILE
- 2-CYANOPYARINE
- 2-pyrazylcarbonitrile
- Pyrazinenitrile
- Pyrazinonitrile
- NSC 166137
- 2-Cyano-Pyrazin
- PYRAZINE-2,3-DIOL
- W-107669
- PYRAZINYL CYANIDE
- Pyrazinecarbonitrile-
- AB02102
- PYRAZINAMIDE IMPURITY B [EP IMPURITY]
- CS-W008971
- DTXSID9066540
- STR01734
- PncA Inhibitor, 6
- F0001-0707
- MFCD00049361
- PMSVVUSIPKHUMT-UHFFFAOYSA-
- AKOS005716621
- NCIOpen2_000422
- CHEMBL4553837
- 74CP756B49
- NSC72371
- BDBM92861
- HY-Y0131
- Z448103898
- NSC-166137
- UNII-74CP756B49
- PYRAZINE-2-CARBONITRILE (2-CYANOPYRAZINE)
- 19847-12-2
- InChI=1/C5H3N3/c6-3-5-4-7-1-2-8-5/h1-2,4H
- EINECS 243-369-5
- FT-0612119
- NSC-72371
- EN300-44258
- C02018
- PS-9305
- CHEBI:3982
- AM81383
- Pyrazinecarbonitrile, 99%
- Q27106278
- NSC166137
- SCHEMBL151926
- NS00026462
- Pyrazinecarbonitrile,98%
- STL163427
- DB-025267
- pyrazine-2-carbonitrile
-
- MDL： MFCD00049361
- Inchi： 1S/C5H3N3/c6-3-5-4-7-1-2-8-5/h1-2,4H
- InChI Key： PMSVVUSIPKHUMT-UHFFFAOYSA-N
- SMILES： N1C=CN=CC=1C#N
- BRN： 110008
Computed Properties
- Exact Mass: 105.03300
- Monoisotopic Mass: 105.032697
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 49.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.174 g/mL at 25 °C(lit.)
- Melting Point: 18-21°C
- Boiling Point: 87°C/6mmHg(lit.)
- Flash Point: Fahrenheit: 206.6 ° f
Celsius: 97 ° c - Refractive Index: n20/D 1.534(lit.)
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 49.57000
- LogP: 0.34828
- Solubility: Not determined
pyrazine-2-carbonitrile Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H312,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：UN 3276
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：6.1
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Inert atmosphere,Room Temperature
pyrazine-2-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
pyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P817003-2.5kg |
Pyrazinecarbonitrile |
19847-12-2 | ≥98% | 2.5kg |
2,526.00 | 2021-05-17 | |
| Chemenu | CM168483-500g |
Pyrazinecarbonitrile |
19847-12-2 | 95%+ | 500g |
$120 | 2021-08-05 | |
| TRC | P841100-5g |
Pyrazinenitrile |
19847-12-2 | 5g |
$ 59.00 | 2023-09-06 | ||
| TRC | P841100-10g |
Pyrazinenitrile |
19847-12-2 | 10g |
$64.00 | 2023-05-17 | ||
| TRC | P841100-25g |
Pyrazinenitrile |
19847-12-2 | 25g |
$ 65.00 | 2022-06-03 | ||
| TRC | P841100-100g |
Pyrazinenitrile |
19847-12-2 | 100g |
$207.00 | 2023-05-17 | ||
| TRC | P841100-250g |
Pyrazinenitrile |
19847-12-2 | 250g |
$420.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P10820-100g |
NSC 166137 |
19847-12-2 | 100g |
¥146.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P10820-25g |
NSC 166137 |
19847-12-2 | 25g |
¥46.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P10820-1kg |
NSC 166137 |
19847-12-2 | 1kg |
¥936.0 | 2021-09-08 |
pyrazine-2-carbonitrile Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:19847-12-2)Pyrazinecarbonitrile
Order Number:sfd3332
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:19847-12-2)pyrazine-2-carbonitrile
Order Number:A813997
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):154.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:19847-12-2)2-氰基吡嗪
Order Number:LE1883481
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com
pyrazine-2-carbonitrile Related Literature
-
En-Cui Yang,Yan Feng,Zhong-Yi Liu,Tian-Yu Liu,Xiao-Jun Zhao CrystEngComm 2011 13 230
-
Mithun Das,Klaus Harms,Shouvik Chattopadhyay Dalton Trans. 2014 43 5643
-
Elena Bermejo,Alfonso Casti?eiras,Isabel García-Santos,Raúl Rodríguez-Riobó CrystEngComm 2016 18 3428
-
Elena Bermejo,Alfonso Casti?eiras,Isabel García-Santos,Raúl Rodríguez-Riobó CrystEngComm 2016 18 3428
-
5. Pteridine studies. Part XLI. New routes to 4-aminopteridines via 3-(dimethylaminomethyleneamino)pyrazine-2-carbonitrile and related compoundsAdrien Albert,Kyuji Ohta J. Chem. Soc. C 1971 3727
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